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YNi5 hydrogen absorption capacity mechanism
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YNi5 Hydrogen Absorption Profile

Based on the search results, the core quantitative data on YNi5 is summarized in the table below. A key
finding is that YNi5 does not absorb hydrogen at moderate pressures and room temperature, requiring very

high pressures to form a hydride phase [1].

Property Finding for YNi5

Hydrogen Absorption at Moderate Pressure & Room No absorption [1]

Temperature

Condition for Hydride Formation High pressure (tested up to 1550 atm) [1]

Nature of Hydrogen Uptake Forms a hydride phase [1]

Postulated Controlling Factor for Hydride Formation Lattice compressibility (not unit cell size
alone) [1]

Experimental High-Pressure Protocol

The primary study identified used a high-pressure hydrogen gas system to induce absorption in YNi5. The

methodology can be summarized as follows [1]:
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e Material Preparation: Use synthesized YNIi5 intermetallic compound.

¢ Pressure Environment: Place the sample in a chamber capable of withstanding hydrogen gas
pressures of at least 1550 atmospheres.

¢ Absorption Process: Expose the YNI5 to high-pressure hydrogen gas at room temperature.

¢ Phase Analysis: Use techniques like X-ray diffraction (XRD) to identify the formation of a new
hydride phase after absorption.

The diagram below outlines the experimental workflow.
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High-pressure experimental workflow for YNi5 hydride formation.

Mechanism of Absorption

The study proposed that the ability of YNi5 to form a hydride under high pressure is controlled mainly by its
lattice compressibility [1]. This is a significant distinction from other compounds where the unit cell

volume might be the primary factor.

Furthermore, the absorption process involves hydrogen atoms occupying interstitial sites in the metal
lattice. This is a common mechanism for metal hydrides, where hydrogen atoms reside in the spaces between

metal atoms without significantly altering the host structure [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. High pressure hydrogen study on absorption , LaPt5 and ThNi5 YNi 5 [colab.ws]
2. sciencedirect.com/topics/engineering/ hydrogen - absorption [sciencedirect.com]

To cite this document: Smolecule. [YNi5 hydrogen absorption capacity mechanism]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1778220#yni5-hydrogen-

absorption-capacity-mechanism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1778220?utm_src=pdf-bulk
https://www.smolecule.com/products/s1778220?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

